Cas no 156176-79-3 (5-Pyrimidinecarbonitrile, 2-(ethylthio)-4-(phenylthio)-6-(2-thienyl)-)

• Product Name: 5-Pyrimidinecarbonitrile, 2-(ethylthio)-4-(phenylthio)-6-(2-thienyl)-
• CAS No: 156176-79-3
• MF: C₁₇H₁₃N₃S₃
• MW: 355.500219106674
• CID: 1330673
• Update Time: 2024-08-14

5-Pyrimidinecarbonitrile, 2-(ethylthio)-4-(phenylthio)-6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-(ethylthio)-4-(phenylthio)-6-(2-thienyl)-

• Inchi： 1S/C17H13N3S3/c1-2-21-17-19-15(14-9-6-10-22-14)13(11-18)16(20-17)23-12-7-4-3-5-8-12/h3-10H,2H2,1H3
• InChI Key： LGUVCINJXFHPKC-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(C2SC=CC=2)=C(C#N)C(SC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 355.02739

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 565.5±50.0 °C(Predicted)
• PSA: 49.57
• pka: -1.80±0.50(Predicted)